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Compound of Interest

Compound Name: ML339

Cat. No.: B609146 Get Quote

Essential Safety and Handling Guide for ML339
Disclaimer: This document provides general guidance for handling ML339 in a research

setting. A comprehensive Safety Data Sheet (SDS) for ML339 is not publicly available.

Therefore, this substance should be handled with the utmost caution, assuming it is potentially

hazardous. The following recommendations are based on standard laboratory safety protocols

for handling research chemicals of unknown toxicity and do not replace a substance-specific

risk assessment.

ML339 is a selective antagonist of the human CXCR6 receptor and is intended for research

use only.[1] Due to the absence of a formal SDS, detailed toxicological properties and specific

handling requirements remain uncharacterized. Researchers must adhere to strict safety

protocols to minimize potential exposure.

Personal Protective Equipment (PPE)
Given the unknown hazard profile of ML339, a comprehensive approach to personal protection

is essential. The following table outlines the recommended PPE for handling this compound.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Wear two pairs of nitrile gloves

when handling the solid

compound or solutions.

Change gloves immediately if

contaminated.

Eye Protection Safety Goggles

Use chemical splash goggles

to protect against accidental

splashes.

Body Protection Laboratory Coat

A fully buttoned lab coat

should be worn at all times.

Consider a chemically resistant

apron for larger quantities.

Respiratory Protection Fume Hood

All handling of solid ML339

and preparation of solutions

should be conducted in a

certified chemical fume hood to

prevent inhalation of any dust

or aerosols.

Operational Plan for Safe Handling
A systematic approach is crucial to ensure safety when working with ML339. The following

workflow outlines the key steps from preparation to disposal.
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Safe handling workflow for ML339.
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Disposal Plan
All waste containing ML339, including contaminated consumables (e.g., pipette tips, gloves,

vials) and unused solutions, must be treated as hazardous chemical waste.

Waste Segregation and Storage:

Solid Waste: Collect all contaminated solid materials in a designated, sealed, and clearly

labeled hazardous waste bag.

Liquid Waste: Collect all solutions containing ML339 in a dedicated, sealed, and labeled

hazardous waste container. Do not mix with other chemical waste streams unless

compatibility is confirmed.

Disposal Procedure:

Ensure all waste containers are properly labeled with the chemical name ("ML339") and any

solvents used.

Store waste containers in a designated satellite accumulation area within the laboratory.

Follow your institution's specific procedures for hazardous waste pickup and disposal.

Contact your institution's Environmental Health and Safety (EHS) department for detailed

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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